7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-amino-4-methyl-6H-pyrimido[4,5-d]pyrimidin-5-one
• InChI: InChI=1S/C7H7N5O/c1-3-4-5(12-7(8)11-3)9-2-10-6(4)13/h2H,1H3,(H3,8,9,10,11,12,13)
• InChI Key: IHBRZPGDVLXXOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=O)NC=NC2=NC(=N1)N
• Molecular Formula: C7H7N5O
• Molecular Weight: 177.16 g/mol

Description

7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one, also known as AMP-PNP, is a purine analog that has been widely used in scientific research. This compound has a unique structure that makes it a valuable tool for investigating various biological processes.

Mechanism of Action

7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one binds to the active site of ATP-binding proteins and enzymes, mimicking the binding of ATP. However, unlike ATP, 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one cannot be hydrolyzed by these proteins and enzymes. This results in the formation of a stable complex between 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one and the protein or enzyme, which can be used to investigate the structure and function of these molecules.
Biochemical and Physiological Effects
7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one has various biochemical and physiological effects, depending on the protein or enzyme it interacts with. For example, 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one can inhibit the activity of ATP-dependent enzymes, such as kinases and ATPases. It can also induce conformational changes in proteins, which can affect their function. In addition, 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one can compete with ATP for binding to proteins and enzymes, which can affect their activity.

Advantages and Limitations for Lab Experiments

7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one has several advantages for lab experiments. It is stable and can be stored for long periods of time without degradation. It is also easy to synthesize and purify. In addition, 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one can be used to investigate the structure and function of proteins and enzymes that are difficult to study using other methods.
However, there are also limitations to using 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one in lab experiments. For example, it can only mimic the binding of ATP, but not the hydrolysis of ATP. This means that the effects of 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one on proteins and enzymes may not be the same as those of ATP. In addition, the use of 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one may not be suitable for studying certain biological processes that require the hydrolysis of ATP.

Future Directions

There are several future directions for the use of 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one in scientific research. One direction is to investigate the structure and function of new proteins and enzymes using 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one. Another direction is to develop new analogs of 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one that can mimic the binding and hydrolysis of ATP more closely. Finally, 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one can be used to study the effects of mutations and genetic variations on protein and enzyme function.

Scientific Research Applications

7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one has been widely used in scientific research as a non-hydrolyzable ATP analog. It can mimic the binding of ATP to proteins and enzymes, which allows researchers to investigate various biological processes. For example, 7-amino-5-methylpyrimido[4,5-d]pyrimidin-4(3H)-one has been used to study the mechanisms of DNA replication, protein synthesis, and ion channel function. It has also been used to investigate the structure and function of motor proteins, such as myosin and kinesin.